molecular formula C13H20OS B8599284 6-tert-Butyl-2,4-dimethyl-3-(sulfanylmethyl)phenol CAS No. 38064-57-2

6-tert-Butyl-2,4-dimethyl-3-(sulfanylmethyl)phenol

Cat. No.: B8599284
CAS No.: 38064-57-2
M. Wt: 224.36 g/mol
InChI Key: GKWXYJOHDFZVBM-UHFFFAOYSA-N
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Description

6-tert-Butyl-2,4-dimethyl-3-(sulfanylmethyl)phenol is a useful research compound. Its molecular formula is C13H20OS and its molecular weight is 224.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

38064-57-2

Molecular Formula

C13H20OS

Molecular Weight

224.36 g/mol

IUPAC Name

6-tert-butyl-2,4-dimethyl-3-(sulfanylmethyl)phenol

InChI

InChI=1S/C13H20OS/c1-8-6-11(13(3,4)5)12(14)9(2)10(8)7-15/h6,14-15H,7H2,1-5H3

InChI Key

GKWXYJOHDFZVBM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1CS)C)O)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

This material was synthesized according to the procedure of Song (Song, J. U.S. Pat. No. 3,810,929) using 2,4-dimethyl-3-chloromethyl-6-t-butylphenol (160.8 g, 0.71 m), triethylamine (80 g), tetrahydrofuran (200 ml) and excess hydrogen sulfide. This afforded upon work-up a slightly yellow odorous oil.
Quantity
160.8 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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